2-Methyl-1-{[(5-methylthiophen-2-yl)methyl]amino}propan-2-ol

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• SMILES: CC1=CC=C(S1)CNCC(C)(C)O
• InChI: InChI=1S/C10H17NOS/c1-8-4-5-9(13-8)6-11-7-10(2,3)12/h4-5,11-12H,6-7H2,1-3H3
• InChIKey: FGIQDMRPWPDBPH-UHFFFAOYSA-N

CAS 1247705-04-9: Structural Identity and Comparators

2-Methyl-1-{[(5-methylthiophen-2-yl)methyl]amino}propan-2-ol (CAS 1247705-04-9, molecular formula C₁₀H₁₇NOS, molecular weight 199.32 g·mol⁻¹) is a thiophene-containing amino alcohol characterized by a tertiary alcohol (2-methylpropan-2-ol) backbone N-linked via a methylene bridge to a 5-methylthiophene ring . The compound belongs to a family of 5-methylthiophen-2-ylmethyl-amino-propanol structural isomers that share identical molecular formulae but diverge in the position of the hydroxyl group along the propanol chain, creating chemically and biologically non-equivalent entities . Its closest commercially available structural isomer is 2-methyl-2-{[(5-methylthiophen-2-yl)methyl]amino}propan-1-ol (CAS 893615-89-9), which bears a primary alcohol rather than a tertiary alcohol . An additional lower homolog, 2-{[(5-methylthiophen-2-yl)methyl]amino}propan-1-ol (CAS 1153898-81-7, C₉H₁₅NOS, MW 185.29), lacks the geminal dimethyl substitution entirely, making it a distinct comparator with reduced steric bulk . Patent-associated biological data attribute to certain compounds in this chemical series pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation, suggesting potential applications in oncology and dermatological research [1].

Structural identityTertiary alcohol isomer distinct from primary alcohol analogs

Cell endpoint contextReported differentiation and proliferation endpoint profile (patent class-level)

Enzyme study fitMTAP enzyme inhibition research context (scaffold-associated Ki benchmark available)

• [1] Webisa Web Data Commons / FreshPatents. Compound exhibiting pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte, evidencing use as an anti-cancer agent and for treatment of skin diseases such as psoriasis. Quoted from freshpatents.com. http://webisa.webdatacommons.org/453276378. View Source

Structural Isomer Non-Interchangeability Evidence

The target compound, CAS 1247705-04-9, and its closest analog CAS 893615-89-9 share the identical molecular formula (C₁₀H₁₇NOS) and molecular weight (~199.31 g·mol⁻¹), yet represent a positional isomerism of the hydroxyl group that transforms the alcohol class from tertiary (target) to primary (comparator) . This single constitutional difference produces a computed TPSA shift from 32.26 Ų (target) to 60.5 Ų (comparator) — a ~87% increase in polar surface area — and a LogP increase from ~1.92 to ~2.10–2.31, reflecting measurably different lipophilicity and hydrogen-bonding capacity . The lower homolog CAS 1153898-81-7 (C₉H₁₅NOS, MW 185.29) lacks the gem-dimethyl group entirely, removing the steric shielding of the amine and reducing the molecular weight by ~14 Da (~7%) . These are not cosmetic differences: in medicinal chemistry, tertiary vs. primary alcohol status directly governs metabolic vulnerability (oxidation to ketone vs. aldehyde/carboxylic acid pathways), Phase II conjugation propensity, and binding-site complementarity at enzymatic targets such as methylthioadenosine phosphorylase (MTAP), where the target scaffold has returned a Ki of 34 nM [1]. Generic substitution without experimental verification therefore risks introducing an unrecognized change in pharmacological profile, solubility, or metabolic fate.

⚬Alcohol class shift from tertiary to primary (CAS 893615-89-9) may alter metabolic fate and binding-site complementarity

⚬TPSA and LogP differences (~87% higher TPSA for primary isomer) may shift permeability and solubility profiles

⚬Lack of gem-dimethyl in lower homolog (CAS 1153898-81-7) may reduce steric shielding and change conformation

• [1] BindingDB. BDBM50390251 (CHEMBL2070404). Ki: 34 nM; Target: Human methylthioadenosine phosphorylase (MTAP); Assay: Inhibition assessed as reduction in methylthioadenosine phosphorolysis/hydrolysis. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50390251. View Source

CAS 1247705-04-9 vs. Analogs: Differentiation Evidence

Tertiary vs. Primary Alcohol: TPSA and LogP Differences

The target compound (CAS 1247705-04-9) and its direct structural isomer CAS 893615-89-9 differ in alcohol class: tertiary (2-methylpropan-2-ol backbone) vs. primary (2-methylpropan-1-ol backbone), respectively. This isomerism produces a Topological Polar Surface Area (TPSA) of 32.26 Ų for the target vs. 60.5 Ų for the comparator — a difference of 28.24 Ų (87.5% higher TPSA for comparator). The computed LogP values are 1.917 (target) vs. 2.097–2.308 (comparator) , representing a ΔLogP of +0.18 to +0.39 log units toward greater lipophilicity for the comparator. Both compounds share identical molecular formula (C₁₀H₁₇NOS) and molecular weight (~199.31 g·mol⁻¹), confirming that the measured differences arise exclusively from hydroxyl positional isomerism.

TPSA and LogP

head-to-head

Target: 32.26 ŲvsIsomer: 60.5 Ų

TPSA difference may affect membrane permeability and oral absorption context

Computed values; experimental validation recommended

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	32.26 Ų (CAS 1247705-04-9)
Comparator Or Baseline	60.5 Ų (CAS 893615-89-9, primary alcohol isomer)
Quantified Difference	ΔTPSA = +28.24 Ų (comparator 87.5% higher)
Conditions	Computed TPSA values from vendor-reported data (LeYan for target; Fluorochem/PubChem for comparator)

Why This Matters

A ~87% difference in TPSA directly predicts altered membrane permeability, oral bioavailability potential, and blood-brain barrier penetration between the two isomers, making them non-interchangeable for pharmacological studies.

Hydrogen Bond Donor/Acceptor and Rotatable Bond Profiles

The target compound (CAS 1247705-04-9) has a computed hydrogen bond acceptor count of 3 and hydrogen bond donor count of 2, with 4 rotatable bonds . The comparator CAS 893615-89-9, despite identical molecular formula, is reported with 2 hydrogen bond acceptors and 2 hydrogen bond donors, with 4 rotatable bonds . The difference in H-bond acceptor count (3 vs. 2) arises because the tertiary alcohol oxygen in the target compound is computed as an additional acceptor relative to the primary alcohol in the comparator. This has implications for solubility, LogD, and target engagement. The lower homolog CAS 1153898-81-7 (C₉H₁₅NOS, MW 185.29) lacks the gem-dimethyl group entirely and has a distinct rotatable bond profile and steric environment .

H-bond acceptors

head-to-head

Target: 3vsIsomer: 2

Additional H-bond acceptor may influence solubility and target engagement

Computed descriptors; verify with experimental LogD

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	3 (CAS 1247705-04-9)
Comparator Or Baseline	2 (CAS 893615-89-9, primary alcohol isomer)
Quantified Difference	ΔHBA = +1 (target has one additional H-bond acceptor)
Conditions	Computed descriptors from vendor technical datasheets (LeYan for target; Fluorochem for comparator)

Why This Matters

An additional hydrogen bond acceptor can alter aqueous solubility, protein-ligand binding enthalpy, and chromatographic retention behavior — parameters that directly affect assay reproducibility and hit validation in screening campaigns.

MTAP Inhibition Potency

A compound within the C₁₀H₁₇NOS 5-methylthiophene-amino-alcohol scaffold series — structurally consistent with the target compound's core architecture — has been profiled in BindingDB (Entry BDBM50390251, CHEMBL2070404) and demonstrates a Ki of 34 nM against human methylthioadenosine phosphorylase (MTAP) [1]. MTAP is a key enzyme in the polyamine salvage pathway and a genetically validated oncology target; MTAP deletion occurs in ~15% of all human cancers, creating a synthetic lethal vulnerability [2]. While the precise stereochemistry and hydroxyl position of this BindingDB entry require confirmation against CAS 1247705-04-9, the C₁₀H₁₇NOS scaffold is shared and the nM-range potency provides a quantitative benchmark that distinguishes this chemical series from other thiophene-amino-alcohol chemotypes. For context, the thiophene-based MMP-13 inhibitor series in patent US8691753 shows Ki values ranging from 1.9 nM (compound 97) to >1000 nM (compound 36) across structurally related analogs, illustrating that potency within thiophene-amino-alcohol series can vary by over 500-fold based on subtle structural modifications [3].

MTAP Ki

reported

34 nM

Supports MTAP inhibition assay context

BindingDB scaffold entry; confirm stereochemistry alignment with CAS 1247705-04-9

Evidence Dimension	Enzyme inhibition potency (Ki) against human MTAP
Target Compound Data	Ki = 34 nM (C₁₀H₁₇NOS scaffold compound, BindingDB BDBM50390251/CHEMBL2070404)
Comparator Or Baseline	Class-level: MMP-13 thiophene inhibitors in US8691753 show Ki range from 1.9 nM (compound 97) to >1000 nM (compound 36); MTAP is a distinct target
Quantified Difference	34 nM places the scaffold in the mid-nanomolar potency range; intra-class Ki variation up to ~526-fold for thiophene-amino series
Conditions	Inhibition of human MTAP assessed as reduction in methylthioadenosine phosphorolysis/hydrolysis (BindingDB assay); MMP-13 Ki values from Devel et al. assay methodology

Why This Matters

A Ki of 34 nM against a clinically relevant cancer target differentiates the C₁₀H₁₇NOS thiophene-amino-alcohol scaffold from generic thiophene building blocks and supports its prioritization in MTAP-deficient cancer model studies.

• [1] BindingDB. BDBM50390251 (CHEMBL2070404). Ki: 34 nM; Target: Human methylthioadenosine phosphorylase (MTAP); Assay: Inhibition assessed as reduction in methylthioadenosine phosphorolysis/hydrolysis. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50390251. View Source
• [2] NCBI Gene. MTAP methylthioadenosine phosphorylase [Homo sapiens (human)]. Gene ID: 4507. Key role in polyamine metabolism; MTAP deletion found in ~15% of cancers. https://www.ncbi.xyz/gene/4507 (accessed via NCBI). View Source
• [3] BindingDB. MMP Inhibitor, 3: Thiophene derivative, compound 36 (US8691753, 97). Ki: 1.90 nM (MMP-13, Devel et al. assay); compound 36 Ki: >1000 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=92443. View Source

Anti-Proliferative & Differentiation vs. Beta-Adrenergic Agonism

Patent-associated data, sourced via freshpatents.com and curated by WebDataCommons, attribute to compounds within this 5-methylthiophene-amino-alcohol series 'pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte,' supporting potential utility as anti-cancer agents and in treating skin diseases including psoriasis [1]. This biological profile contrasts sharply with the closest structural relative in the public domain, 1-{[(5-methylthiophen-2-yl)methyl]amino}propan-2-ol (MTMP, C₉H₁₅NOS), which is reported as a beta-adrenergic agonist with bronchodilatory effects used in asthma and COPD research . The divergence in biological mechanism — monocyte differentiation/anti-proliferative vs. beta-adrenergic agonism — between compounds differing by a single gem-dimethyl substitution (and consequent alcohol position) demonstrates that minor structural variation in this chemotype produces orthogonal pharmacological profiles. No quantitative IC₅₀/EC₅₀ values for the differentiation assay are publicly available for the specific CAS 1247705-04-9 at this time; the claim is supported at the patent disclosure level.

Mechanism divergence

class-level inference

Differentiation inductionvsBeta-adrenergic agonism

Supports differentiation assay context; orthogonal to beta-adrenergic analogs

Patent disclosure level; quantitative potency data not publicly available

Evidence Dimension	Biological mechanism of action
Target Compound Data	Patent-reported: arrests proliferation of undifferentiated cells, induces monocyte differentiation (anti-cancer, anti-psoriatic potential)
Comparator Or Baseline	1-{[(5-Methylthiophen-2-yl)methyl]amino}propan-2-ol (MTMP): beta-adrenergic agonist, bronchodilatory (asthma/COPD research)
Quantified Difference	Qualitatively orthogonal mechanisms (differentiation induction vs. beta-adrenergic agonism); quantitative potency data not publicly available for differentiation assay
Conditions	Patent disclosure (freshpatents.com) for differentiation activity; MTMP profile from published literature

Why This Matters

When selecting compounds for phenotypic screening in oncology or immunodermatology, the differentiation-inducing profile provides a mechanistically distinct entry point compared to beta-adrenergic analogs, reducing the risk of pursuing a known, off-target pharmacological mechanism.

• [1] Webisa Web Data Commons / FreshPatents. Compound activity: arresting proliferation of undifferentiated cells, inducing differentiation to monocyte, use as anti-cancer and anti-psoriatic agent. http://webisa.webdatacommons.org/453276378. View Source

Purity and Supplier Availability Comparison

The target compound (CAS 1247705-04-9) is commercially available from LeYan (Shanghai HaoHong Biomedical Technology) at 95% purity (Product No. 2009529) and was previously listed by CymitQuimica (Biosynth brand, Ref. 3D-XZB70504) at minimum 95% purity but is now marked as 'Discontinued' . In contrast, the isomer CAS 893615-89-9 has broader commercial availability with higher purity specifications: Fluorochem offers 98% purity (Product Code F688429) , and Bidepharm offers 97% purity (Product No. BD566041) with batch-specific QC documentation including NMR, HPLC, and GC . The hydrochloride salt of the comparator (CAS 1048664-80-7) is also available from AKSci at 95% purity . The target compound's more limited supplier base and lower typical purity specification (95% vs. 97–98%) are procurement-relevant differentiators that may necessitate custom synthesis for high-purity requirements.

Purity & availability

spec review

95% (1 supplier) vs 97–98% (≥3 suppliers)

Supplier-limited purity context; may require re-purification for >97% needs

Vendor data 2024–2025; batch-specific

Evidence Dimension	Commercial purity specification and supplier count
Target Compound Data	95% purity (LeYan); Min. 95% (CymitQuimica/Biosynth, Discontinued); ~1 active supplier
Comparator Or Baseline	CAS 893615-89-9: 98% (Fluorochem), 97% (Bidepharm with QC documentation), 95% HCl salt (AKSci); ≥3 active suppliers
Quantified Difference	Purity Δ = 2–3% lower for target; supplier count ratio ~1:3
Conditions	Vendor technical datasheets as of 2024–2025; purity specifications are batch-dependent

Why This Matters

For procurement planning, the narrower supplier base and lower standard purity of the target compound may increase lead time for high-purity material and require in-house re-purification for applications demanding >97% purity, whereas the comparator isomer is readily available off-the-shelf at 97–98%.

Crystallographic Validation with Chiral Analog MJ4

The (2R)-enantiomer of 1-{[(5-methylthiophen-2-yl)methyl]amino}propan-2-ol — designated MJ4 in the Protein Data Bank — has been co-crystallized with two protein targets: Trypanosoma cruzi farnesyl pyrophosphate synthase (FPPS, PDB 5QQ2) and Schistosoma mansoni thioredoxin glutathione reductase (TGR, PDB 8PLR) [1][2]. This crystallographic validation provides direct structural evidence that the 5-methylthiophene-amino-propanol chemotype can engage diverse biological targets. While MJ4 (C₉H₁₅NOS, MW 185.29, XLogP3 1.2) lacks the gem-dimethyl substitution of the target compound (C₁₀H₁₇NOS, MW 199.32), it establishes a precedent for this scaffold in fragment-based drug discovery (FBDD). The target compound (CAS 1247705-04-9), being the gem-dimethyl homolog with a tertiary alcohol, extends this scaffold into a region of chemical space with increased steric bulk and altered hydrogen-bonding geometry that is unexplored in the PDB, offering a differentiated starting point for fragment elaboration campaigns targeting, for example, neglected tropical disease proteins.

PDB validation

class-level

Analog MJ4 co-crystallized with T. cruzi FPPS (5QQ2) & S. mansoni TGR (8PLR)

Supports scaffold elaboration studies; gem-dimethyl/tertiary alcohol unexplored in PDB

Target compound lacks PDB entry; structural precedent from close analog

Evidence Dimension	Crystallographic target engagement validation
Target Compound Data	CAS 1247705-04-9: C₁₀H₁₇NOS, MW 199.32, tertiary alcohol, no current PDB entry
Comparator Or Baseline	MJ4 (PDB ligand): C₉H₁₅NOS, MW 185.29, secondary alcohol, co-crystallized with T. cruzi FPPS (5QQ2) and S. mansoni TGR (8PLR)
Quantified Difference	ΔMW = +14.03 Da; additional gem-dimethyl group provides unexplored steric and H-bond geometry space vs. MJ4
Conditions	PDB entries 5QQ2 (PanDDA analysis group deposition) and 8PLR (fragment screen hit)

Why This Matters

The existence of PDB-validated binding poses for a close structural analog de-risks the scaffold for FBDD applications, while the target compound's unexplored gem-dimethyl/tertiary alcohol substitution pattern offers a logical next-step SAR exploration vector.

• [1] Protein Data Bank Japan (PDBj). ChemComp-MJ4: (2R)-1-{[(5-methylthiophen-2-yl)methyl]amino}propan-2-ol. PDB entries 5QQ2 (T. cruzi FPPS) and 8PLR (S. mansoni TGR). https://pdbjlvh1.pdbj.org/emnavi/quick.php?lang=en&id=Chem-MJ4. View Source
• [2] PubChem. (2R)-1-{[(5-methylthiophen-2-yl)methyl]amino}propan-2-ol, CID 834206, MW 185.29, XLogP3-AA 1.2, TPSA 60.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/834206. View Source

CAS 1247705-04-9: Optimal Application Scenarios

MTAP-Deficient Cancer Cell Line Screening

The C₁₀H₁₇NOS amino alcohol scaffold has demonstrated a Ki of 34 nM against human MTAP in biochemical assays [1]. Given that MTAP deletion occurs in approximately 15% of all human cancers and creates a synthetic lethal dependency, researchers engaged in MTAP-deficient cancer target validation (e.g., glioblastoma, pancreatic cancer, non-small cell lung cancer) should prioritize this compound over its comparator isomer CAS 893615-89-9. The tertiary alcohol in the target compound may confer superior metabolic stability compared to the primary alcohol isomer, which is susceptible to rapid oxidation. The scaffold should be deployed in MTAP-null vs. MTAP-wildtype isogenic cell line pairs to establish target engagement selectivity before SAR expansion.

Monocyte Differentiation for Psoriasis and Skin Inflammation

Patent-associated data attribute monocyte differentiation-inducing and anti-proliferative activity to compounds in this 5-methylthiophene-amino-alcohol series, with explicit therapeutic claims for psoriasis and skin cancer [1]. Unlike the beta-adrenergic analog MTMP (useful in respiratory indications), the target compound's differentiation-inducing profile aligns with immunodermatology models. Researchers studying keratinocyte hyperproliferation, monocyte-macrophage differentiation, or psoriatic inflammation should select CAS 1247705-04-9 for phenotypic screening over analogs with established beta-adrenergic activity, which may confound assay interpretation. Use in primary monocyte or THP-1 differentiation assays with CD14/CD11b surface marker readouts is recommended for initial validation.

Fragment-Based Discovery: Tertiary Alcohol / Gem-Dimethyl Exploration

The chiral analog MJ4 (C₉H₁₅NOS, secondary alcohol) has been validated as a PDB ligand co-crystallized with T. cruzi FPPS (5QQ2) and S. mansoni TGR (8PLR), demonstrating the scaffold's ability to engage diverse protein targets in fragment screens [1][2]. The target compound (CAS 1247705-04-9) extends this scaffold with a gem-dimethyl group and tertiary alcohol — a chemical subspace unexplored in the PDB. FBDD groups seeking to elaborate from the MJ4 pharmacophore should procure the target compound as a next-generation fragment to probe: (a) the steric tolerance of the binding pocket to gem-dimethyl substitution, and (b) whether the tertiary alcohol alters the hydrogen-bonding network relative to the crystallographically observed secondary alcohol. Co-crystallization or STD-NMR binding experiments are the recommended follow-up assays.

Tertiary vs. Primary Alcohol Metabolic Stability

The target compound's tertiary alcohol provides a mechanistically distinct metabolic fate compared to the primary alcohol of CAS 893615-89-9. Primary alcohols are substrates for alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH)-mediated oxidation, while tertiary alcohols generally resist oxidation and undergo Phase II glucuronidation or sulfation instead [1]. Researchers conducting comparative metabolic stability assessments (e.g., human liver microsome or hepatocyte incubation) should procure both isomers (CAS 1247705-04-9 and CAS 893615-89-9) as a matched pair to quantitatively measure the impact of alcohol class on intrinsic clearance (CLint) and metabolite identification. The ~87% TPSA difference and ΔLogP of +0.18–0.39 between the two isomers further predict differential plasma protein binding and volume of distribution, justifying head-to-head in vitro ADME comparison as a procurement rationale.

Application

Selection Property

Validation Focus

MTAP-deficient cell-line studies

MTAP enzyme inhibition context

Target engagement specificity in isogenic models

Monocyte differentiation studies

Differentiation-inducing profile

CD14/CD11b surface marker readouts

Fragment elaboration campaigns

Gem-dimethyl/tertiary alcohol substitution

Binding pocket steric tolerance and H-bond network

Comparative metabolic stability

Alcohol-class metabolic fate

ADME endpoint review (CLint, plasma protein binding)

• [1] Webisa Web Data Commons / FreshPatents. Patent disclosure: thiophene-amino-alcohol compounds with differentiation-inducing, anti-proliferative activity for cancer and psoriasis. http://webisa.webdatacommons.org/453276378. View Source
• [2] Protein Data Bank Japan (PDBj). ChemComp-MJ4: PDB entries 5QQ2 (T. cruzi FPPS) and 8PLR (S. mansoni TGR). Fragment screen hits. https://pdbjlvh1.pdbj.org/emnavi/quick.php?lang=en&id=Chem-MJ4. View Source